Cas no 1261576-37-7 (3-Chloro-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Chloro-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261576-37-7
• MF: C₁₃H₆ClF₆N
• MW: 325.636863231659
• CID: 4983680
• Update Time: 2025-10-30

3-Chloro-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6ClF6N/c14-9-4-5-10(13(18,19)20)21-11(9)7-2-1-3-8(6-7)12(15,16)17/h1-6H
• InChI Key： MAZRNFWCTQCJAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)N=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine

3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview

3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine, also known by its CAS number 1261576-37-7, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a pyridine ring substituted with chlorine, trifluoromethyl groups, and a phenyl group, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic substitution strategies. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures, reducing production costs and improving yield. The compound's stability under various conditions makes it suitable for use in harsh chemical environments, further enhancing its applicability.

One of the most promising areas of research for this compound is its role in drug discovery. The trifluoromethyl groups are known to confer lipophilicity and metabolic stability to molecules, which are critical properties for drug candidates. Studies have shown that 3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine exhibits potent inhibitory activity against certain enzymes involved in cancer progression. This has sparked interest among pharmaceutical researchers exploring its potential as a lead compound for anti-cancer therapies.

In the field of agrochemistry, this compound has demonstrated remarkable bioactivity against plant pathogens. Its ability to inhibit fungal growth without causing harm to crops makes it a candidate for next-generation pesticides. Recent field trials have highlighted its efficacy under varying climatic conditions, suggesting its potential for widespread agricultural use.

The material science community has also taken notice of this compound due to its unique electronic properties. Incorporating 3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine into polymer matrices has been shown to enhance conductivity and thermal stability, making it a valuable component in the development of advanced electronics and optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial. Research indicates that it undergoes slow hydrolysis under specific pH conditions, with degradation products showing reduced toxicity compared to the parent compound. This information is vital for assessing its environmental impact and ensuring sustainable practices during production and disposal.

In conclusion, 3-Chloro-6-(Trifluoromethyl)-2-(3-(Trifluoromethyl)Phenyl)Pyridine (CAS No: 1261576-37-7) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.